Cas no 1361487-17-3 (5-(Perchlorophenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Perchlorophenyl)thiophene-2-carboxylic acid
• CAS No: 1361487-17-3
• MF: C₁₁H₃Cl₅O₂S
• MW: 376.47031712532
• CID: 4968769
• Update Time: 2025-05-20

5-(Perchlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Perchlorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H3Cl5O2S/c12-6-5(3-1-2-4(19-3)11(17)18)7(13)9(15)10(16)8(6)14/h1-2H,(H,17,18)
• InChI Key： PEMZNMSJYUCOIU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=O)O)S1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 6.3
• Topological Polar Surface Area: 65.5

Additional information on 5-(Perchlorophenyl)thiophene-2-carboxylic acid

Introduction to 5-(Perchlorophenyl)thiophene-2-carboxylic acid (CAS No. 1361487-17-3)

5-(Perchlorophenyl)thiophene-2-carboxylic acid, identified by the chemical identifier CAS No. 1361487-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of a perchlorophenyl group and a carboxylic acid moiety in its structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structural framework of 5-(Perchlorophenyl)thiophene-2-carboxylic acid consists of a thiophene core, which is a five-membered aromatic ring containing sulfur, fused with a benzene ring substituted with a perchloro group. The carboxylic acid functionality at the 2-position of the thiophene ring enhances its reactivity, allowing for further functionalization through esterification, amidation, or other derivatization reactions. These properties make it a versatile building block for designing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in drug discovery and material science. The perchlorophenyl group, while not directly involved in biological activity, contributes to the lipophilicity and electronic properties of the molecule, which can influence its interaction with biological targets. Studies have shown that thiophene-based compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 5-(Perchlorophenyl)thiophene-2-carboxylic acid is its utility as a precursor in the synthesis of more complex pharmacologically active agents. Researchers have leveraged its structural features to develop novel therapeutic compounds that target specific disease pathways. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in cancer progression or as modulators of neurotransmitter receptors. The carboxylic acid group provides a handle for conjugation to other biomolecules, such as peptides or nucleic acids, enabling the creation of targeted drug delivery systems.

The synthesis of 5-(Perchlorophenyl)thiophene-2-carboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors like thiophene and chlorobenzonic acid derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired structure with high efficiency and selectivity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors for industrial applications.

From a materials science perspective, 5-(Perchlorophenyl)thiophene-2-carboxylic acid has shown promise in the development of advanced materials, particularly in organic electronics. Its aromatic structure and electron-withdrawing properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its incorporation into polymer matrices to enhance charge transport properties, contributing to the development of more efficient and sustainable electronic devices.

The pharmaceutical industry has also explored the potential of 5-(Perchlorophenyl)thiophene-2-carboxylic acid as an intermediate in the synthesis of bioactive molecules. Its structural motifs are found in several approved drugs and are under investigation for new therapeutic applications. The ability to modify its structure allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery programs.

In conclusion, 5-(Perchlorophenyl)thiophene-2-carboxylic acid (CAS No. 1361487-17-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from serving as a key intermediate in drug synthesis to being incorporated into advanced functional materials. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.